Cas no 1805271-73-1 (Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate
• CAS No: 1805271-73-1
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4868726
• Update Time: 2025-05-19

Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-5-3-6(4-7(15)16-2)14-9(8(5)11)10(12)13/h3,10H,4H2,1-2H3
• InChI Key： QGVIIJALNHZHET-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)N=C(CC(=O)OC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate

Introduction to Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate (CAS No. 1805271-73-1)

Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate, identified by its CAS number 1805271-73-1, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, including the presence of a chloro group, a difluoromethyl group, and an acetate moiety, contribute to its potential as a versatile intermediate in synthetic chemistry and as a lead compound in medicinal chemistry.

The chemical structure of Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate can be described as a pyridine ring substituted with a methyl group at the 4-position, a chloro group at the 3-position, and a difluoromethyl group at the 2-position. The presence of an acetate group at the 6-position further enhances its reactivity and makes it a valuable building block for more complex molecules. This structural configuration not only imparts specific electronic properties but also influences its interaction with biological targets, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity. Pyridine derivatives have been extensively studied due to their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The compound Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate is no exception and has been explored in various preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for drug design. The combination of the chloro and difluoromethyl groups enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and bioavailability. Additionally, these substituents can participate in various hydrogen bonding interactions, which are important for binding to biological targets. The acetate group provides a site for further functionalization, allowing chemists to modify the molecule and explore new pharmacophores.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluoro substituents are known to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In the case of Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate, the difluoromethyl group is particularly noteworthy. This moiety has been shown to enhance the potency and selectivity of several drug molecules, making it a valuable feature in the design of new therapeutics.

The synthesis of Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The availability of efficient synthetic methods is crucial for scaling up production and making this compound accessible for further research.

In addition to its synthetic utility, Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate has shown promise in several biological assays. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. These findings have prompted researchers to explore its potential as a lead compound for developing new drugs targeting various therapeutic areas.

The compound's structural features also make it an interesting candidate for computational studies. Molecular modeling techniques can be used to predict how Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate interacts with biological targets at the atomic level. These studies can provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

In conclusion, Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate (CAS No. 1805271-73-1) is a promising compound with significant potential in pharmaceutical research. Its unique structure, combined with its reactivity and biological activity, makes it a valuable tool for drug discovery and development. As research in this field continues to advance, compounds like Methyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-acetate are likely to play an increasingly important role in addressing unmet medical needs.